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Compound of Interest

Compound Name: BMS-753426

Cat. No.: B15606330

Essential guidelines for the safe handling and disposal of the research compound BMS-753426
are critical for maintaining laboratory safety and environmental protection. As a potent, orally
bioavailable antagonist of CCR2, BMS-753426 is utilized for research purposes only.[1][2][3][4]
While a specific Safety Data Sheet (SDS) outlining detailed disposal procedures for BMS-
753426 is not publicly available, established protocols for the disposal of hazardous chemical
waste in a laboratory setting must be followed. These procedures are designed to protect
researchers, support staff, and the environment from potential harm.

The primary principle for the disposal of research compounds like BMS-753426 is to treat them
as hazardous chemical waste.[5] This necessitates adherence to local, state, and federal
regulations governing hazardous waste management.[5][6] Under no circumstances should
such chemicals be disposed of in regular trash or down the sewer system.[7][8]

Step-by-Step Disposal Protocol

Researchers and laboratory personnel must adhere to the following procedural steps to ensure
the safe disposal of BMS-753426 and associated materials.

1. Waste Segregation and Collection:

« ldentify Waste Streams: Differentiate between solid and liquid waste containing BMS-
753426.
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o Solid Waste: This includes any unused or expired pure compound, contaminated personal
protective equipment (PPE) such as gloves and lab coats, empty stock vials, and
contaminated labware (e.g., pipette tips, weighing boats).

o Liquid Waste: This includes any solutions containing BMS-753426, such as experimental
buffers, cell culture media, and solvent washes.

Use Designated Containers: Collect all BMS-753426 waste in dedicated, clearly labeled, and
leak-proof hazardous waste containers.[5] The containers must be chemically compatible
with the waste being stored.[6]

. On-Site Storage:

Seal Containers: Ensure that waste containers are tightly sealed to prevent leaks or spills.

Designated Storage Area: Store the sealed containers in a designated, secure, and well-
ventilated secondary containment area.[5] This area should be at or near the point of waste
generation.[9]

Avoid Incompatibilities: Keep BMS-753426 waste segregated from incompatible materials.
Do not mix different waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.[7]

. Labeling and Documentation:

Proper Labeling: All waste containers must be accurately labeled with the words "Hazardous
Waste," the full chemical name (BMS-753426), and a clear description of the contents,
including any solvents and their approximate concentrations.

Log Keeping: Maintain a log of the waste generated, including the date and quantity.

. Waste Removal and Final Disposal:

Contact EHS: When the waste container is nearly full or has reached the designated storage
time limit (often six months), contact your institution's EHS office to arrange for pickup.[8]

Licensed Contractor: The EHS office will coordinate with a licensed hazardous waste
contractor for the transportation and final disposal of the material.
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» High-Temperature Incineration: The preferred method for the destruction of pharmaceutical
waste is high-temperature incineration in a specialized hazardous waste facility.[5]

Key Handling and Disposal Considerations

Consideration Guideline

Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant
gloves, when handling BMS-753426 and its

waste.

Personal Protective Equipment (PPE)

In the event of a spill, contain the material to

prevent it from spreading.[5] Clean up the spill
Spill Management using an inert, non-combustible absorbent

material.[5] All cleanup materials must be

disposed of as hazardous waste.[5][7]

Empty containers that held BMS-753426 should

be treated as hazardous waste unless they have
Empty Containers been triple-rinsed with a suitable solvent.[7][10]

The rinsate must be collected and disposed of

as hazardous liquid waste.

All personnel handling BMS-753426 must be

o trained on the proper handling, storage, and
Training ) )

disposal procedures for hazardous chemical

waste.[7][10]

General Chemical Waste Disposal Workflow

The following diagram illustrates a generalized workflow for the safe disposal of a research
chemical like BMS-753426 within a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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